Cas no 2229107-31-5 (3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole)
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole
- 2229107-31-5
- EN300-1775504
-
- Inchi: 1S/C7H10N4O2/c12-11(13)7-6(4-9-10-7)5-1-2-8-3-5/h4-5,8H,1-3H2,(H,9,10)
- InChI Key: MQSNDGGFMXCTMP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=NN1)C1CNCC1)=O
Computed Properties
- Exact Mass: 182.08037557g/mol
- Monoisotopic Mass: 182.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.5Ų
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775504-0.05g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 0.05g |
$1696.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-0.1g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 0.1g |
$1777.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-0.25g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 0.25g |
$1858.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-0.5g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 0.5g |
$1938.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-1.0g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 1g |
$2019.0 | 2023-06-03 | ||
| Enamine | EN300-1775504-2.5g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 2.5g |
$3957.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-5.0g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 5g |
$5854.0 | 2023-06-03 | ||
| Enamine | EN300-1775504-10.0g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 10g |
$8680.0 | 2023-06-03 | ||
| Enamine | EN300-1775504-1g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 1g |
$2019.0 | 2023-09-20 | ||
| Enamine | EN300-1775504-5g |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole |
2229107-31-5 | 5g |
$5854.0 | 2023-09-20 |
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole
Introduction to 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole (CAS No: 2229107-31-5)
3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole (CAS No: 2229107-31-5) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This heterocyclic organic molecule, featuring a nitro group and a pyrrolidine substituent, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The nitro group introduces electrophilic reactivity, making it a valuable intermediate in synthesizing more complex molecules, while the pyrrolidine ring contributes to biological activity by enhancing binding affinity to target proteins.
The synthesis of 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole involves multi-step organic transformations, typically starting from readily available precursors such as pyrazole and pyrrolidine derivatives. The nitration process, often conducted under controlled conditions to avoid over-nitration, is a critical step in introducing the nitro functional group. Advanced techniques like catalytic hydrogenation or selective reduction may be employed to modify the nitro group or other reactive sites for further derivatization. The structural integrity of the compound is meticulously verified through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC), ensuring high purity for subsequent applications.
In recent years, 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole has been explored for its pharmacological properties. Its molecular framework suggests potential as an intermediate in the development of bioactive molecules targeting various therapeutic areas. For instance, studies have indicated that nitro-substituted pyrazoles exhibit anti-inflammatory and antioxidant properties, which are crucial in managing chronic diseases. The presence of the pyrrolidine moiety further enhances its pharmacological relevance by improving solubility and metabolic stability, key factors in drug design.
One of the most compelling aspects of 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with enhanced efficacy and reduced side effects. For example, modifications at the nitro group or the pyrrolidine ring have led to derivatives with improved binding affinity to enzymes and receptors involved in metabolic disorders. Additionally, computational studies using molecular modeling have predicted new analogs with optimized pharmacokinetic profiles, further validating its significance in drug development pipelines.
The compound's role extends beyond academic research; it holds promise for industrial applications as well. Its synthesis pathway can be scaled up for large-scale production, making it a viable candidate for commercial pharmaceutical use. Moreover, its stability under various storage conditions ensures long-term viability for both research laboratories and pharmaceutical companies. As the demand for innovative therapeutic agents grows, compounds like 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole are poised to play a pivotal role in addressing unmet medical needs.
Recent advancements in synthetic methodologies have also contributed to the growing interest in 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole. Green chemistry principles have been integrated into its synthesis, reducing waste and improving atom economy. Techniques such as flow chemistry have enabled more efficient production runs with minimal environmental impact. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.
The pharmacological potential of 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole is further highlighted by preclinical studies demonstrating its efficacy in animal models of inflammation and oxidative stress. These findings support its continued investigation as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients worldwide.
As research progresses, the understanding of 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole's mechanisms of action will continue to evolve. Investigating how different substituents affect biological activity will provide valuable insights into structure-activity relationships (SAR). This knowledge will guide future modifications aimed at achieving higher selectivity and potency. The integration of artificial intelligence (AI) tools in drug discovery has also accelerated the identification of promising derivatives by predicting their biological outcomes based on existing data.
The future prospects of 3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole are bright, with ongoing research uncovering new possibilities for its application. Whether as a standalone therapeutic or as part of a combination therapy regimen, this compound represents a cornerstone in modern medicinal chemistry. Its unique structural features make it an invaluable tool for scientists striving to develop innovative treatments for complex diseases.
2229107-31-5 (3-nitro-4-(pyrrolidin-3-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)